Cas no 76590-28-8 (Benzenamine, 3-chloro-4-[(2,4-dichloro-1-naphthalenyl)oxy]-)
76590-28-8 structure
Product Name:Benzenamine, 3-chloro-4-[(2,4-dichloro-1-naphthalenyl)oxy]-
CAS No:76590-28-8
MF:C16H10Cl3NO
MW:338.615701198578
CID:537554
PubChem ID:13245999
Update Time:2025-04-19
Benzenamine, 3-chloro-4-[(2,4-dichloro-1-naphthalenyl)oxy]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 3-chloro-4-[(2,4-dichloro-1-naphthalenyl)oxy]-
- 3-chloro-4-(2,4-dichloronaphthalen-1-yl)oxyaniline
- 3-Chloro-4-[(2,4-dichloronaphthalen-1-yl)oxy]aniline
- DTXSID00531687
- SCHEMBL11031191
- 76590-28-8
-
- Inchi: 1S/C16H10Cl3NO/c17-12-8-14(19)16(11-4-2-1-3-10(11)12)21-15-6-5-9(20)7-13(15)18/h1-8H,20H2
- InChI Key: LNZQAJZDUQFIJK-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(=C2C=CC=CC2=1)OC1C=CC(=CC=1Cl)N)Cl
Computed Properties
- Exact Mass: 336.983
- Monoisotopic Mass: 336.982797g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 356
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.9
- Topological Polar Surface Area: 35.2Ų
Experimental Properties
- PSA: 35.25
Benzenamine, 3-chloro-4-[(2,4-dichloro-1-naphthalenyl)oxy]- Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
76590-28-8 (Benzenamine, 3-chloro-4-[(2,4-dichloro-1-naphthalenyl)oxy]-) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent